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Compound of Interest

Compound Name:
(S)-(+)-2-Amino-4-bromobutyric

acid hydrobromide

Cat. No.: B080427 Get Quote

Essential Safety and Handling Guide for (S)-(+)-2-
Amino-4-bromobutyric acid hydrobromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling (S)-
(+)-2-Amino-4-bromobutyric acid hydrobromide (CAS No: 15159-65-6). Adherence to these

procedures is critical for ensuring personnel safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective Equipment
(PPE)
(S)-(+)-2-Amino-4-bromobutyric acid hydrobromide is classified with the following hazards:

Causes skin irritation (H315)[1][2][3]

Causes serious eye irritation (H319)[1][2][3]

May cause respiratory irritation (H335)[1][2][3]

The following personal protective equipment is mandatory when handling this compound.
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PPE Category Item Specification

Eye and Face Protection
Safety Goggles and/or Face

Shield

Must be worn to protect

against splashes and dust. A

face shield is recommended

when handling larger

quantities or when there is a

significant splash risk.[1][2][4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Butyl gloves

offer broad protection against a

variety of chemicals. Always

inspect gloves for degradation

or punctures before use.[1][2]

[5][6]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against skin

contact.[7]

Respiratory Protection N95 Dust Mask or equivalent

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or

when handling the powder

outside of a fume hood.[2][8]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents and bases.[2][8] The

designated storage area should be a corrosives area.[8]
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Handling and Experimental Procedures
Engineering Controls: All handling of the solid compound that may generate dust should be

performed in a certified chemical fume hood to minimize inhalation exposure.[8] Ensure that

an eyewash station and safety shower are readily accessible.[8]

Weighing and Transfer: When weighing and transferring the material, use techniques that

minimize dust generation.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[9]

Spill Response Plan
Immediate and appropriate action is critical in the event of a spill.

Minor Spill (Contained within a fume hood and less than 5 grams)

Alert Personnel: Notify others in the immediate area.

Ensure PPE: Don the appropriate PPE as listed in the table above.

Containment: Prevent the spread of the powder.

Cleanup:

Gently cover the spill with an inert absorbent material like sand, diatomite, or vermiculite.

[1][10] Do not use combustible materials like paper towels for initial absorption.[2]

Carefully scoop the mixture into a designated, labeled hazardous waste container.[1][3]

Avoid creating dust.[1][3]

Wipe the spill area with a wet paper towel or spill pad to decontaminate the surface.[1][3]

Place all contaminated cleaning materials into the hazardous waste container.[1][3]

Decontamination: Decontaminate any tools used during cleanup.

Major Spill (Outside of a fume hood or greater than 5 grams)
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Evacuate: Immediately evacuate the laboratory and alert others.

Isolate: Close the laboratory door to contain the spill.

Emergency Call: Contact your institution's emergency response team. Do not attempt to

clean up a large spill unless you are trained and equipped to do so.[2]

Disposal Plan
Waste Categorization: All waste containing (S)-(+)-2-Amino-4-bromobutyric acid
hydrobromide, including contaminated PPE and cleanup materials, must be treated as

hazardous waste.

Waste Collection:

Solid Waste: Collect the compound and any contaminated solids (e.g., gloves, absorbent

material, filter paper) in a dedicated, clearly labeled "Halogenated Organic Waste"

container.[2][11]

Aqueous Waste: Aqueous solutions containing this compound should also be collected as

hazardous waste.[2]

Disposal: Dispose of all waste in accordance with local, regional, and national hazardous

waste regulations. Contact your institution's environmental health and safety department for

specific disposal procedures.[1]

Emergency Response Workflow
The following diagram outlines the logical steps for responding to a chemical spill.
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Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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